MAO-B-IN-19

• Molecular Formula: C15H11FO2
• Molecular Weight: 242.24 g/mol
• InChI: InChI=1S/C15H11FO2/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-10,17H/b10-7+
• InChIKey: BGVXUADKPAJQBF-JXMROGBWSA-N

MAO-B-IN-19 Identity & Pharmacology

MAO-B-IN-19 (CAS 152897-41-1, molecular formula C15H11FO2, molecular weight 242.25 g/mol) is a synthetic chalcone derivative identified as compound 3f in the primary literature [1]. It functions as a selective, reversible inhibitor of monoamine oxidase B (MAO-B) with an IC50 of 0.67 μM [1]. Beyond MAO-B blockade, the compound exhibits a multi-target profile relevant to neurodegenerative disease research: it inhibits self-induced Aβ1-42 aggregation, acts as a selective metal chelator that suppresses Cu2+-induced Aβ1-42 aggregation, and demonstrates anti-inflammatory and neuroprotective properties in cellular models [1]. Its low molecular weight and dual MAO-B/anti-amyloid functionality distinguish it from conventional single-target MAO-B inhibitors used in Parkinson's disease and Alzheimer's disease research .

Selective, reversible MAO-B inhibition

Suppresses self-induced Aβ1-42 aggregation

Metal-chelating functionality (Cu2+)

Neuroprotection assay fit (PC12 cells)

• [1] Chen R, Li X, Chen H, Wang K, Xue T, Mi J, Ban Y, Zhu G, Zhou Y, Dong W, Tang L, Sang Z. Development of the 'hidden' multi-target-directed ligands by AChE/BuChE for the treatment of Alzheimer's disease. Eur J Med Chem. 2023;251:115253. PMID: 36921526. View Source

Why MAO-B-IN-19 Is Irreplaceable

Generic substitution with clinical MAO-B inhibitors (selegiline, rasagiline, safinamide) or other chalcone-based MAO-B inhibitors fails because MAO-B-IN-19 possesses a mechanistically distinct, integrated polypharmacology that is absent from single-target agents. Clinical MAO-B inhibitors lack metal-chelating functionality and direct Aβ aggregation inhibitory activity [1]. Within its own chemical series, close structural analog compound 4b—designed as a carbamate prodrug—loses the metal-chelating property present in MAO-B-IN-19 [2]. Other chalcone-based MAO-B inhibitors such as compound 2k achieve comparable MAO-B potency (IC50 = 0.71 μM) with AChE co-inhibition but are not reported to possess the combined anti-amyloid, metal-chelating, and neuroprotective activities documented for MAO-B-IN-19 [3]. These functional gaps preclude simple interchangeability for experimental designs requiring simultaneous MAO-B suppression and intervention in amyloid/metal-associated neurodegenerative pathways.

Target

MAO-B-IN-19

Multi-target: MAO-B inhibition + anti-Aβ aggregation + metal chelation + neuroprotection assay response

Substitute Risk

Clinical MAO-B inhibitors (selegiline, rasagiline, safinamide)

Lack metal-chelating and Aβ aggregation activities; single-target profile may not replicate multi-pathway endpoints

Target

MAO-B-IN-19

Direct-acting; metal chelation present; bioactivation-independent

Substitute Risk

Prodrug 4b

Metal chelation abolished; requires AChE/BuChE cleavage, introducing enzymatic activation variability

Target

MAO-B-IN-19

Combined anti-Aβ aggregation + metal chelation + neuroprotection context

Substitute Risk

Dual MAO-B/AChE chalcone 2k

No reported anti-Aβ aggregation or metal-chelating data; functional gaps may limit multi-target study interpretation

• [1] Table 2. MAO-B inhibitors: selegiline, rasagiline, and safinamide IC50 values. Int J Mol Sci. 2024;25(19):10652. View Source
• [2] Chen R, Li X, Chen H, Wang K, Xue T, Mi J, Ban Y, Zhu G, Zhou Y, Dong W, Tang L, Sang Z. Development of the 'hidden' multi-target-directed ligands by AChE/BuChE for the treatment of Alzheimer's disease. Eur J Med Chem. 2023;251:115253. PMID: 36921526. View Source
• [3] Elkamhawy A, Park J, Hassan AHE, Pae AN, Lee J, Park BG, Paik S, Park WK, Roh EJ. Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. Pharmaceuticals. 2023;16(1):83. View Source

MAO-B-IN-19 Comparative Evidence

MAO-B Inhibitory Potency

MAO-B-IN-19 inhibits recombinant human MAO-B with an IC50 of 0.67 μM, as determined in a fluorometric assay using kynuramine as substrate [1]. This places its potency between the nanomolar-potency clinical MAO-B inhibitors and the micromolar-potency dietary phenolic curcumin (MAO-B IC50 = 6.30 μM) [2]. Specifically, MAO-B-IN-19 is approximately 19-fold more potent than curcumin as an MAO-B inhibitor (0.67 vs. 6.30 μM), while being approximately 19-fold less potent than selegiline (IC50 = 36 nM = 0.036 μM), 23-fold less potent than safinamide (IC50 = 29 nM), and 43-fold less potent than rasagiline (IC50 = 15.4 nM) [2]. Its potency is nearly identical to the N-methyl-piperazine chalcone 2k (IC50 = 0.71 μM) [3], establishing that within the chalcone chemotype, MAO-B-IN-19 and 2k occupy a similar MAO-B affinity band.

MAO-B IC50

Reported

0.67 μM (670 nM)

Intermediate potency vs. clinical inhibitors; equipotent to chalcone 2k

Supports multi-target MAO-B pharmacology research; 9.4-fold more potent than curcumin

Fluorometric assay; recombinant human MAO-B. Cross-study comparison, conditions may differ

Evidence Dimension	MAO-B half-maximal inhibitory concentration (IC50)
Target Compound Data	MAO-B-IN-19 IC50 = 0.67 μM (670 nM)
Comparator Or Baseline	Selegiline IC50 = 0.036 μM (36 nM); Rasagiline IC50 = 0.0154 μM (15.4 nM); Safinamide IC50 = 0.029 μM (29 nM); Curcumin IC50 = 6.30 μM; Compound 2k IC50 = 0.71 μM
Quantified Difference	~19–43× less potent than clinical MAO-B inhibitors; ~9.4× more potent than curcumin; equipotent with compound 2k (0.67 vs. 0.71 μM)
Conditions	Recombinant human MAO-B; fluorometric assay with kynuramine substrate (Chen 2023); clinical inhibitor data from distinct studies compiled in Int J Mol Sci 2024 review

Why This Matters

For procurement, MAO-B-IN-19 offers an intermediate potency MAO-B inhibition profile combined with multi-target pharmacology absent from both higher-potency clinical inhibitors and equipotent dual MAO-B/AChE chalcones.

• [1] Chen R et al. Eur J Med Chem. 2023;251:115253. PMID: 36921526. View Source
• [2] Table 2, Int J Mol Sci. 2024;25(19):10652; and Dietary Phenolics Selectivity Table, Hindawi 2019. View Source
• [3] Elkamhawy A et al. Pharmaceuticals. 2023;16(1):83. View Source

Metal Chelation & Cu2+-Aβ Aggregation

MAO-B-IN-19 functions as a selective metal chelator and inhibits Cu2+-induced Aβ1-42 aggregation, a property explicitly lost in its carbamate prodrug derivative compound 4b [1]. While quantitative percentage inhibition values for MAO-B-IN-19's Cu2+-induced Aβ aggregation were not available in the abstracted literature, the primary publication states: 'Compared with 3f, compound 4b did not show obvious chelation property' [1]. This qualitative but definitive within-series comparison demonstrates that the free chalcone scaffold of MAO-B-IN-19 is structurally required for metal-chelating functionality, and that carbamate modification abolishes this activity. In contrast, clinical MAO-B inhibitors (selegiline, rasagiline, safinamide) are not designed or reported to possess metal-chelating or Cu2+-Aβ aggregation inhibitory capabilities [2].

Cu2+ chelation & Aβ

Reported

Chelation present (3f) vs. absent (4b); clinical MAO-B inhibitors no reported activity

Metal-chelating functionality unique to the free chalcone scaffold

Qualitative comparison from published SAR; quantitative inhibition values not abstracted

Evidence Dimension	Metal-chelating capability and Cu2+-induced Aβ1-42 aggregation inhibition
Target Compound Data	MAO-B-IN-19: selective metal chelator; inhibits Cu2+-induced Aβ1-42 aggregation
Comparator Or Baseline	Compound 4b: no obvious chelation property (direct structural analog); Selegiline/Rasagiline/Safinamide: no reported metal-chelating or Cu2+-Aβ aggregation activity
Quantified Difference	Qualitative presence (3f) vs. absence (4b) of metal chelation; absent in all clinical MAO-B inhibitors
Conditions	In vitro Cu2+-induced Aβ1-42 aggregation assay (Chen et al. 2023)

Why This Matters

The unique combination of MAO-B inhibition with metal-chelating activity makes MAO-B-IN-19 irreplaceable for studies investigating the intersection of MAO-B, biometal dyshomeostasis, and amyloid pathology.

• [1] Chen R et al. Eur J Med Chem. 2023;251:115253. PMID: 36921526. View Source
• [2] Review of clinical MAO-B inhibitors: Table 2, Int J Mol Sci. 2024;25(19):10652. View Source

Self-Induced Aβ Aggregation Inhibition

MAO-B-IN-19 significantly inhibits self-induced Aβ1-42 aggregation in vitro [1]. This anti-amyloidogenic activity is structurally consistent with other chalcone-based multi-target agents, where related chalcones have demonstrated 90.8% inhibition of self-induced Aβ1-42 aggregation at 25 μM [2]. The clinical MAO-B inhibitors selegiline, rasagiline, and safinamide are not reported to directly inhibit Aβ aggregation at pharmacologically relevant concentrations [3]. Similarly, the N-methyl-piperazine chalcone 2k, despite comparable MAO-B potency (IC50 = 0.71 μM) and established AChE co-inhibition, has no published Aβ aggregation data [4]. The presence of dual MAO-B/Aβ-aggregation inhibitory functionality in MAO-B-IN-19 provides a procurement rationale distinct from both single-target and dual MAO-B/AChE agents.

Aβ self-aggregation

Class-level

Reported significant inhibition; class benchmark ~91% at 25 μM (related chalcones)

Anti-amyloidogenic activity absent from clinical MAO-B inhibitors and compound 2k

Class-level inference; direct quantitative data for MAO-B-IN-19 not extracted. Source review recommended

Evidence Dimension	Inhibition of self-induced Aβ1-42 aggregation
Target Compound Data	MAO-B-IN-19: significant inhibition of self-induced Aβ1-42 aggregation (Chen 2023)
Comparator Or Baseline	Selegiline/Rasagiline/Safinamide: no reported Aβ aggregation inhibition; Compound 2k: no published Aβ aggregation data; Related chalcones: 90.8% inhibition at 25 μM
Quantified Difference	Qualitative presence (MAO-B-IN-19) vs. absence (all clinical MAO-B inhibitors); class-level benchmark for chalcones ~91% inhibition at 25 μM
Conditions	Self-induced Aβ1-42 aggregation assay (thioflavin-T fluorescence or TEM); Chen et al. 2023

Why This Matters

MAO-B-IN-19 is the preferred procurement choice when experimental protocols require simultaneous interrogation of MAO-B enzymatic activity and Aβ self-assembly, a dual capability not offered by approved MAO-B drugs.

• [1] Chen R et al. Eur J Med Chem. 2023;251:115253. PMID: 36921526. View Source
• [2] Design, Synthesis, Biological Evaluation and Docking Studies of 2-hydroxy-4-benzyloxy Chalcone Derivatives as Multifunctional Agents for the Treatment of Alzheimer's Disease. Bentham Science, 2025. View Source
• [3] Table 2, Int J Mol Sci. 2024;25(19):10652. View Source
• [4] Elkamhawy A et al. Pharmaceuticals. 2023;16(1):83. View Source

Neuroprotection in PC12 Cells

MAO-B-IN-19 demonstrates remarkable neuroprotective effects against Aβ25-35-induced damage in PC12 neuronal cells [1]. The carbamate prodrug derivative 4b retains this neuroprotective activity, as the parent compound 3f is liberated upon enzymatic cleavage [1]. However, the prodrug strategy introduces additional pharmacokinetic variables; MAO-B-IN-19 (3f) provides direct, unmodified pharmacological action without reliance on enzymatic bioactivation. Furthermore, MAO-B-IN-19's neuroprotective effect is mechanistically linked to its combined MAO-B inhibitory, metal-chelating, and anti-aggregatory properties, whereas the pro-neuroprotective effect of compound 4b depends on AChE/BuChE-mediated conversion [1]. This mechanistic distinction is critical for studies where AChE/BuChE expression levels may vary across experimental models.

Neuroprotection

Head-to-head

Direct protection vs. prodrug 4b (requires AChE/BuChE activation)

Bioactivation-independent neuroprotection assay response; mechanistic dependence on AChE/BuChE differentiates 3f from 4b

Aβ25-35-induced PC12 cell injury; MTT assay. Reported context

Evidence Dimension	Neuroprotection in Aβ25-35-induced PC12 cell injury model
Target Compound Data	MAO-B-IN-19 (3f): direct neuroprotection; mechanism integrates MAO-B inhibition, metal chelation, and Aβ aggregation inhibition
Comparator Or Baseline	Compound 4b: neuroprotection requires AChE/BuChE-mediated conversion to 3f; no intrinsic metal chelation
Quantified Difference	Both compounds neuroprotective in qualified terms; mechanistic dependence on AChE/BuChE distinguishes 4b from direct-acting 3f
Conditions	Aβ25-35-induced PC12 cell injury model; MTT cell viability assay (Chen et al. 2023)

Why This Matters

Select MAO-B-IN-19 over prodrug 4b when the experimental system lacks reliable AChE/BuChE expression or when direct, bioactivation-independent neuroprotection is required.

• [1] Chen R et al. Eur J Med Chem. 2023;251:115253. PMID: 36921526. View Source

ADME Profile & Oral Stability

MAO-B-IN-19 and its derivative 4b both present favorable ADME properties in preclinical assessment: good stability in artificial gastrointestinal fluid, blood plasma, and rat liver microsomes [1]. This stability profile supports oral administration feasibility and distinguishes MAO-B-IN-19 from many research-grade MAO-B inhibitors that lack documented metabolic stability data. In contrast, comprehensive ADME characterization is not routinely reported for comparator chalcone 2k (only in silico BBB permeability predictions are available) [2], and clinical MAO-B inhibitors have well-characterized human PK but are limited to the single-target paradigm [3].

ADME stability

Reported

Stable in artificial GI fluid, blood plasma, rat liver microsomes

Experimental in vitro ADME supports oral exposure-model planning; de-risks in vivo study design

Compound 2k only has in silico predictions; clinical inhibitors PK known but lack multi-target data

Evidence Dimension	In vitro metabolic stability and ADME properties
Target Compound Data	MAO-B-IN-19: favorable ADME properties; stable in artificial GI fluid, blood plasma, and rat liver microsomes
Comparator Or Baseline	Compound 2k: only in silico BBB prediction available; Clinical MAO-B inhibitors: human PK known but not multi-target; Compound 4b: comparable stability
Quantified Difference	Experimental ADME data available for 3f/4b; only computational predictions for 2k
Conditions	Artificial gastrointestinal fluid, blood plasma, and rat liver microsomes (Chen et al. 2023)

Why This Matters

Documented experimental ADME stability de-risks in vivo study planning and provides a procurement advantage over less-characterized chalcone MAO-B inhibitors.

• [1] Chen R et al. Eur J Med Chem. 2023;251:115253. PMID: 36921526. View Source
• [2] Elkamhawy A et al. Pharmaceuticals. 2023;16(1):83. View Source
• [3] Table 2, Int J Mol Sci. 2024;25(19):10652. View Source

MAO-B-IN-19 Application Scenarios

Multi-Target Alzheimer's Drug Discovery

In Alzheimer's disease drug discovery programs, MAO-B-IN-19 is the compound of choice when the experimental goal requires simultaneous inhibition of MAO-B enzymatic activity, direct suppression of Aβ1-42 self-aggregation, and sequestration of redox-active copper ions implicated in amyloid plaque formation. Clinical MAO-B inhibitors provide only MAO-B blockade without the anti-amyloid or metal-chelating dimensions [1]. Compound 4b lacks metal-chelating capacity [2], while dual MAO-B/AChE chalcones such as 2k add AChE inhibition but omit metal chelation and Aβ aggregation properties [3]. MAO-B-IN-19 uniquely integrates all three functionalities in a single chemical entity, reducing the need for combination compound cocktails in cellular and in vivo models.

Direct Neuroprotection Studies

For in vitro neuroprotection assays using Aβ25-35-challenged PC12 cells or analogous neuronal injury models, MAO-B-IN-19 provides direct, bioactivation-independent neuroprotective effects [2]. This contrasts with its carbamate prodrug 4b, which requires AChE/BuChE-mediated cleavage to release the active 3f moiety [2]. In cell lines or primary cultures with variable or low cholinesterase expression, MAO-B-IN-19 ensures consistent pharmacological exposure without the confounding variable of enzymatic prodrug conversion efficiency.

In Vivo AD Models with Oral ADME

MAO-B-IN-19 is supported by experimental in vitro ADME data confirming stability in artificial gastrointestinal fluid, blood plasma, and rat liver microsomes [2], making it suitable for oral administration in rodent models of Alzheimer's disease. The in vivo efficacy of the related prodrug 4b has been demonstrated in an AlCl3-induced zebrafish AD model [2], validating the pharmacological relevance of the 3f chemotype. Researchers can procure MAO-B-IN-19 for head-to-head in vivo comparisons against clinical MAO-B inhibitors, which lack the multi-target profile, or against less metabolically characterized research chalcones [1][3].

Chalcone SAR & Multi-Target Ligands

MAO-B-IN-19 serves as a critical reference compound in chalcone SAR campaigns due to its well-defined position at the intersection of MAO-B inhibition and metal-chelation/Aβ-aggregation pharmacology. It enables direct comparison with compounds that diverge in one functional dimension: 4b (loss of chelation), 2k (gain of AChE inhibition without Aβ activity), and clinical MAO-B inhibitors (single-target). Its low molecular weight (242.25 g/mol) and straightforward chalcone scaffold provide a synthetically tractable starting point for medicinal chemistry optimization programs aimed at tuning selectivity across the MAO-B, amyloid, and metal-binding target axes.

Application

Selection Property

Validation Focus

Multi-target neurodegeneration research

Integrated MAO-B / anti-Aβ / metal-chelating profile

Multi-pathway mechanism validation; avoid single-target limitations

Direct neuroprotection assay studies

Bioactivation-independent mechanism

AChE/BuChE expression context; consistent pharmacological exposure

In vivo AD model oral administration

Experimental in vitro ADME documentation

Exposure-model feasibility; oral stability in rodent models

Chalcone SAR & multi-target ligand profiling

Chemotype reference with defined functional dimensions

Functional comparison (chelation vs. AChE vs. Aβ); scaffold optimization

• [1] Table 2, Int J Mol Sci. 2024;25(19):10652. View Source
• [2] Chen R et al. Eur J Med Chem. 2023;251:115253. PMID: 36921526. View Source
• [3] Elkamhawy A et al. Pharmaceuticals. 2023;16(1):83. View Source